Cas no 1402035-33-9 (3-(4-chloro-2-methoxyphenoxy)azetidine)

• Product Name: 3-(4-chloro-2-methoxyphenoxy)azetidine
• CAS No: 1402035-33-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5872187
• PubChem ID: 131025612
• Update Time: 2025-06-10

3-(4-chloro-2-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxyphenoxy)azetidine
• Azetidine, 3-(4-chloro-2-methoxyphenoxy)-
• EN300-1986126
• 1402035-33-9

• Inchi： 1S/C10H12ClNO2/c1-13-10-4-7(11)2-3-9(10)14-8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： QFAFAGNXJRYJDH-UHFFFAOYSA-N
• SMILES： N1CC(OC2=CC=C(Cl)C=C2OC)C1

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-chloro-2-methoxyphenoxy)azetidine

Professional Introduction to Compound with CAS No. 1402035-33-9 and Product Name 3-(4-chloro-2-methoxyphenoxy)azetidine

The compound with CAS number 1402035-33-9 and the product name 3-(4-chloro-2-methoxyphenoxy)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-chloro-2-methoxyphenyl moiety combined with an azetidine ring system imparts distinct reactivity and binding capabilities, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating azetidine rings. Azetidine derivatives are known for their versatility in drug design, offering a balance between structural simplicity and biological activity. The compound in question, 3-(4-chloro-2-methoxyphenoxy)azetidine, exemplifies this trend by integrating a pharmacophore that is both synthetically accessible and biologically relevant. The 4-chloro-2-methoxyphenyl group serves as an important pharmacophoric element, contributing to the compound's interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The azetidine ring is a privileged scaffold in medicinal chemistry, frequently employed in the design of drugs targeting various diseases. Studies have shown that azetidine derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(4-chloro-2-methoxyphenoxy)azetidine, particularly the presence of the 4-chloro and 2-methoxy groups, is believed to enhance its binding affinity to certain biological targets, making it a promising candidate for further investigation.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing the efficacy of pharmaceutical compounds. The 3-(4-chloro-2-methoxyphenoxy)azetidine molecule provides an excellent opportunity to explore these relationships due to its well-defined structure and modifiable functional groups. By systematically varying the substituents on the azetidine ring or the aromatic ring, researchers can gain insights into how different structural features influence biological activity. This approach has already been successfully applied in other areas of drug discovery, leading to the identification of potent and selective therapeutic agents.

The synthesis of 3-(4-chloro-2-methoxyphenoxy)azetidine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include halogenation reactions on the aromatic ring followed by nucleophilic substitution with an azetidine precursor. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize side products. These methodologies not only enhance the synthetic route but also contribute to the scalability of production, which is crucial for commercial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(4-chloro-2-methoxyphenoxy)azetidine and its potential biological targets. These studies often involve docking simulations to predict how the compound binds to receptors or enzymes at an atomic level. The results from these simulations can guide experimental efforts by highlighting key interactions and providing insights into how modifications might improve binding affinity or selectivity. This interdisciplinary approach combines experimental data with computational predictions to accelerate drug discovery processes.

The pharmacological profile of 3-(4-chloro-2-methoxyphenoxy)azetidine has been evaluated through various in vitro assays designed to assess its activity against relevant biological targets. Preliminary findings suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in disease pathways. For instance, it has shown potential as an antagonist for receptors overexpressed in cancer cells or as a modulator of inflammatory responses. These early results warrant further investigation into its therapeutic potential through preclinical studies.

In conclusion, 3-(4-chloro-2-methoxyphenoxy)azetidine (CAS No. 1402035-33-9) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug development, with potential applications across multiple therapeutic areas. The integration of modern synthetic methodologies and computational techniques continues to enhance our understanding of this compound's properties and its interactions with biological systems. As research progresses, it is anticipated that further insights into its mechanism of action will pave the way for novel therapeutic interventions.